Cas no 1270421-79-8 (5-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-METHYLPHENOL)

• Product Name: 5-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-METHYLPHENOL
• CAS No: 1270421-79-8
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD18708196
• CID: 5583089
• PubChem ID: 77128062
• Update Time: 2023-08-11

5-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-METHYLPHENOL Chemical and Physical Properties

Names and Identifiers

• 5-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-METHYLPHENOL
• Phenol, 5-(1-amino-2,2,2-trifluoroethyl)-2-methyl-
• EN300-1932129
• 1270421-79-8

• MDL： MFCD18708196
• Inchi： 1S/C9H10F3NO/c1-5-2-3-6(4-7(5)14)8(13)9(10,11)12/h2-4,8,14H,13H2,1H3
• InChI Key： MPHZALCKTLLDNC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=C(C=1)O)N)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±40.0 °C(Predicted)
• pka: 9.90±0.10(Predicted)